9H-fluoren-3-yl-(4-hydroxypiperidin-1-yl)methanone

• IUPAC Name: 9H-fluoren-3-yl-(4-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C19H19NO2/c21-16-7-9-20(10-8-16)19(22)15-6-5-14-11-13-3-1-2-4-17(13)18(14)12-15/h1-6,12,16,21H,7-11H2
• InChI Key: SLFIDOFGMPTWCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)C2=CC3=C(CC4=CC=CC=C43)C=C2
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

9H-fluoren-3-yl-(4-hydroxypiperidin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as FHPM and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of FHPM is not fully understood, but it is believed to be due to its ability to interact with proteins and enzymes in the body. FHPM has been shown to inhibit the activity of certain enzymes, which can lead to changes in cellular function.
Biochemical and Physiological Effects:
FHPM has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that FHPM can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. FHPM has also been shown to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of FHPM for lab experiments is its high purity and stability. FHPM is also relatively easy to synthesize, which makes it a cost-effective material for use in research. However, one of the limitations of FHPM is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on FHPM. One potential area of research is in the development of new organic electronic devices using FHPM as a material. Another area of research is in the study of FHPM’s potential as an anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of FHPM and its potential applications in other areas of scientific research.
Conclusion:
In conclusion, FHPM is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of FHPM is complex, but it has been extensively studied for its potential applications in organic electronics and as an anticancer agent. FHPM has a range of biochemical and physiological effects, and its advantages and limitations for lab experiments have been identified. Further research is needed to fully understand the potential of FHPM in scientific research.

Synthesis Methods

The synthesis of FHPM is a complex process that involves several steps. The most common method for synthesizing FHPM is through the reaction of 4-piperidone hydrochloride with 9H-fluorene-3-carbaldehyde in the presence of a reducing agent. This reaction produces FHPM as a white crystalline solid with a high yield.

Scientific Research Applications

FHPM has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the field of organic electronics. FHPM has been shown to have excellent charge transport properties, which make it a promising material for use in organic field-effect transistors (OFETs) and organic solar cells.